5-Methoxytryptamine
5-Methoxytryptamine
5-methoxytryptamine is a member of the class of tryptamines that is the methyl ether derivative of serotonin. It has a role as a serotonergic agonist, a human metabolite, a mouse metabolite, a 5-hydroxytryptamine 2A receptor agonist, a 5-hydroxytryptamine 2C receptor agonist, a 5-hydroxytryptamine 2B receptor agonist, an antioxidant, a radiation protective agent, a neuroprotective agent and a cardioprotective agent. It is a member of tryptamines, an aromatic ether and a primary amino compound. It is functionally related to a serotonin. It is a conjugate base of a 5-methoxytryptamine(1+).
5-Methoxytryptamine is a natural product found in Mimosa somnians, Cinchona calisaya, and Caenorhabditis elegans with data available.
Serotonin derivative proposed as potentiator for hypnotics and sedatives.
5-Methoxytryptamine is a natural product found in Mimosa somnians, Cinchona calisaya, and Caenorhabditis elegans with data available.
Serotonin derivative proposed as potentiator for hypnotics and sedatives.
Brand Name:
Vulcanchem
CAS No.:
608-07-1
VCID:
VC21133494
InChI:
InChI=1S/C11H14N2O/c1-14-9-2-3-11-10(6-9)8(4-5-12)7-13-11/h2-3,6-7,13H,4-5,12H2,1H3
SMILES:
COC1=CC2=C(C=C1)NC=C2CCN
Molecular Formula:
C11H14N2O
Molecular Weight:
190.24 g/mol
5-Methoxytryptamine
CAS No.: 608-07-1
Reference Standards
VCID: VC21133494
Molecular Formula: C11H14N2O
Molecular Weight: 190.24 g/mol
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Description | 5-methoxytryptamine is a member of the class of tryptamines that is the methyl ether derivative of serotonin. It has a role as a serotonergic agonist, a human metabolite, a mouse metabolite, a 5-hydroxytryptamine 2A receptor agonist, a 5-hydroxytryptamine 2C receptor agonist, a 5-hydroxytryptamine 2B receptor agonist, an antioxidant, a radiation protective agent, a neuroprotective agent and a cardioprotective agent. It is a member of tryptamines, an aromatic ether and a primary amino compound. It is functionally related to a serotonin. It is a conjugate base of a 5-methoxytryptamine(1+). 5-Methoxytryptamine is a natural product found in Mimosa somnians, Cinchona calisaya, and Caenorhabditis elegans with data available. Serotonin derivative proposed as potentiator for hypnotics and sedatives. |
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CAS No. | 608-07-1 |
Product Name | 5-Methoxytryptamine |
Molecular Formula | C11H14N2O |
Molecular Weight | 190.24 g/mol |
IUPAC Name | 2-(5-methoxy-1H-indol-3-yl)ethanamine |
Standard InChI | InChI=1S/C11H14N2O/c1-14-9-2-3-11-10(6-9)8(4-5-12)7-13-11/h2-3,6-7,13H,4-5,12H2,1H3 |
Standard InChIKey | JTEJPPKMYBDEMY-UHFFFAOYSA-N |
SMILES | COC1=CC2=C(C=C1)NC=C2CCN |
Canonical SMILES | COC1=CC2=C(C=C1)NC=C2CCN |
Melting Point | 121.5 °C |
Physical Description | Solid |
Synonyms | 2-(5-Methoxy-1H-indol-3-yl)ethanamine; 2-(5-Methoxyindol-3-yl)ethylamine; 2-[5-(Methyloxy)-1H-indol-3-yl]ethanamine; 3-(2-Aminoethyl)-5-methoxyindole; 5-MOT; 5-Methoxy-1H-indole-3-ethanamine; [2-(5-Methoxy-1H-indol-3-yl)ethyl]amine; Deacetylmelatonin |
PubChem Compound | 1833 |
Last Modified | Aug 15 2023 |
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